Cas no 161798-73-8 (3-((4-Fluorobenzyl)amino)propan-1-ol)

• Product Name: 3-((4-Fluorobenzyl)amino)propan-1-ol
• CAS No: 161798-73-8
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 1086214
• PubChem ID: 4582402
• Update Time: 2025-10-22

3-((4-Fluorobenzyl)amino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-((4-Fluorobenzyl)amino)propan-1-ol
• 3-[(4-fluorobenzyl)amino]propan-1-ol(SALTDATA: HCl)
• 3-[(4-fluorophenyl)methylamino]propan-1-ol
• 1-Propanol, 3-[[(4-fluorophenyl)methyl]amino]-
• 3-(4-fluorobenzylamino)-1-propanol
• AC1NDVOS
• AG-E-11526
• Ambcb4004364
• CTK0A9682
• SureCN4262728
• DB-183056
• 3-{[(4-FLUOROPHENYL)METHYL]AMINO}PROPAN-1-OL
• 3-[(4-fluorobenzyl)amino]propan-1-ol
• G55424
• WUANPVZFFZNHAA-UHFFFAOYSA-N
• 161798-73-8
• CHEMBRDG-BB 4004364
• SCHEMBL4262728
• DTXSID20404506
• AKOS002658079
• CS-0266547
• 3-([(4-FLUOROPHENYL)METHYL]AMINO)PROPAN-1-OL
• EN300-167215

• MDL： MFCD05863665
• Inchi： 1S/C10H14FNO/c11-10-4-2-9(3-5-10)8-12-6-1-7-13/h2-5,12-13H,1,6-8H2
• InChI Key： WUANPVZFFZNHAA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNCCCO

Computed Properties

• Exact Mass: 183.10600
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 1.68860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-((4-Fluorobenzyl)amino)propan-1-ol

Professional Introduction to Compound with CAS No. 161798-73-8 and Product Name: 3-((4-Fluorobenzyl)amino)propan-1-ol

The compound with the CAS number 161798-73-8 and the product name 3-((4-Fluorobenzyl)amino)propan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluorobenzyl moiety and an amino group in its molecular structure endows it with distinct pharmacological characteristics that make it a valuable candidate for further investigation.

Recent research in the domain of synthetic organic chemistry has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules, often leading to enhanced bioavailability, improved metabolic stability, and increased binding affinity to biological targets. In the case of 3-((4-Fluorobenzyl)amino)propan-1-ol, the 4-fluorobenzyl group plays a crucial role in modulating its interactions with biological systems. This modification has been shown to influence both the electronic properties of the molecule and its solubility, making it a promising candidate for further derivatization and optimization.

The amino group in the molecular structure of this compound also contributes to its versatility as a pharmacophore. Amino groups are well-known for their ability to participate in hydrogen bonding, both as donors and acceptors, which is a critical factor in determining the binding affinity of a molecule to its target receptor. In drug design, amino groups can be further functionalized to introduce additional chemical diversity, allowing for fine-tuning of pharmacological properties. The presence of an amino group adjacent to the fluorobenzyl moiety in 3-((4-Fluorobenzyl)amino)propan-1-ol suggests that this compound may exhibit interesting interactions with biological targets, making it a compelling subject for further exploration.

One of the most intriguing aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of a fluorinated aromatic ring and an amino group provides a rich scaffold for medicinal chemists to explore. Researchers have been particularly interested in leveraging such structures to develop drugs that target neurological disorders, where precise modulation of molecular interactions is essential. The unique electronic properties induced by the fluorobenzyl group could enhance binding affinity to specific receptors, while the amino group allows for further derivatization to optimize pharmacokinetic profiles.

Recent studies have demonstrated that compounds containing fluorine atoms often exhibit improved metabolic stability compared to their non-fluorinated counterparts. This is particularly relevant in drug development, where metabolic degradation can significantly reduce the efficacy of a therapeutic agent. The incorporation of a fluorobenzyl group into 3-((4-Fluorobenzyl)amino)propan-1-ol may confer enhanced resistance to enzymatic degradation, thereby prolonging its half-life in vivo. This property could make it an attractive candidate for oral administration or other routes of delivery where prolonged bioavailability is desirable.

In addition to its potential as a lead compound for drug development, 3-((4-Fluorobenzyl)amino)propan-1-ol may also find applications in research tools and intermediates. Its unique structure makes it a valuable building block for synthesizing more complex molecules with tailored pharmacological properties. The ability to modify both the fluorobenzyl and amino groups allows researchers to explore a wide range of chemical space, enabling the discovery of novel compounds with enhanced therapeutic potential.

The synthesis of this compound represents another milestone in synthetic organic chemistry. Advanced synthetic methodologies have been employed to construct its complex framework efficiently and with high yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing the fluorobenzyl moiety into the molecular structure. These methods not only provide high selectivity but also allow for scalability, making it feasible to produce larger quantities of the compound for further studies.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. The ability to fine-tune electronic properties and metabolic stability through fluorination has revolutionized many areas of pharmaceutical research. As our understanding of these effects continues to evolve, compounds like 3-((4-Fluorobenzyl)amino)propan-1-ol will undoubtedly play a crucial role in shaping the future of medicine.

In conclusion, 3-((4-Fluorobenzyl)amino)propan-1-ol, identified by its CAS number 161798-73-8, represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of a fluorobenzyl moiety and an amino group, endow it with promising applications in drug development and medicinal chemistry. The compound's potential as a lead molecule for therapeutic agents, coupled with its versatility as a synthetic intermediate, positions it as a valuable asset in ongoing research efforts.